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Compound of Interest

Compound Name: 5-Chloroquinolin-8-amine

Cat. No.: B1296126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties, structure, and
synthesis of 5-Chloroquinolin-8-amine, a key intermediate in various chemical and
pharmaceutical applications.

Core Chemical and Physical Properties

5-Chloroquinolin-8-amine is a substituted quinoline derivative with a chlorine atom at the 5-
position and an amine group at the 8-position. Its chemical and physical properties are
summarized in the table below, providing a foundational dataset for researchers.
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Property Value Source
Molecular Formula CoH7CIN2 [L1121[31[4115]
Molecular Weight 178.62 g/mol [1112][3][5]
CAS Number 5432-09-7 [11[2][4]
Light yellow needle-like
Appearance [4][6]
crystals
Melting Point 87°C [4](6][7]
Insoluble in water; easily
Solubility soluble in ethanol and ether.[4]
[6]
C1=CC2=C(C(=CC=C2CI)N)N
SMILES [2]
=C1
INChI=1S/C9H7CIN2/c10-7-3-
InChl 4-8(11)9-6(7)2-1-5-12-9/h1- [3]

5H,11H2

Chemical Structure

The molecular structure of 5-Chloroquinolin-8-amine, consisting of a quinoline core, is

visualized below. The diagram highlights the positions of the chloro and amine functional

groups which are critical to its reactivity and utility in synthesis.

Chemical structure of 5-Chloroquinolin-8-amine.

Experimental Protocol: Synthesis of 5-
Chloroquinolin-8-amine

The following protocol outlines a common method for the synthesis of 5-Chloroquinolin-8-

amine from 5-chloro-8-nitroquinoline.

Objective: To synthesize 5-Chloroquinolin-8-amine via the reduction of 5-chloro-8-

nitroquinoline.
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Materials:

e 5-chloro-8-nitroquinoline

e 50% Acetic acid

e lron powder

e Concentrated ammonia water

¢ Distilled water

o Ethanol

o Ether

¢ Reaction flask

o Reflux condenser

e Heating mantle

e Separatory funnel

o Steam distillation apparatus

e pH meter or pH paper

« Filtration apparatus

Procedure:

o Reaction Setup: In a reaction flask equipped with a reflux condenser, create a mixture of 5-
chloro-8-nitroquinoline and 50% acetic acid.

e Reduction: While stirring the mixture, gradually add iron powder. The addition should be
controlled to manage the exothermic reaction.
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» Neutralization: After the addition of iron powder is complete, continue to stir the reaction
mixture and heat under reflux until the reaction is complete (monitored by TLC or other
appropriate methods). Allow the mixture to cool to room temperature. Carefully neutralize the
reaction mixture by adding concentrated ammonia water until the pH reaches 8.[4][6]

 Purification: The product, 5-Chloroquinolin-8-amine, is then isolated and purified by steam
distillation.[4][6]

e Product Isolation: The distilled product is collected. If necessary, further purification can be
achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

e Drying: The purified crystals are dried under vacuum to yield the final product.
Logical Workflow for Synthesis:

The synthesis process follows a logical progression from starting materials to the final purified
product. This workflow is illustrated in the diagram below.

Mix 5-chloro-8-nitroquinoline
and 50% Acetic Acid

Add Iron Powder
(Reduction)

After Reaction Completion ‘f Neutralize with Steam Distillation Collect and Dry Product:
'kConcemraled Ammonia Water (pH 8) (Purification) 5-Chloroquinolin-8-amine

Click to download full resolution via product page
Workflow for the synthesis of 5-Chloroquinolin-8-amine.

This guide provides essential information for professionals working with 5-Chloroquinolin-8-
amine. The provided data and protocols are intended to support further research and
development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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